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Compound of Interest |

Compound Name: 5-Chloro-1H-pyrrolo[3,2-b]pyridine
CAS No.: 65156-94-7
Cat. No.: B1281287

Get Quote

Executive Summary

The 5-Chloro-1H-pyrrolo[3,2-b]pyridine scaffold (often referred to as a 5-chloro-4-azaindole
derivative) represents a high-value pharmacophore in modern medicinal chemistry. As a
bioisostere of indole and purine, this bicyclic heteroaromatic system offers distinct
physiochemical advantages, including improved aqueous solubility and unique hydrogen-
bonding capabilities within kinase ATP-binding pockets.

This guide provides a rigorous technical analysis of the scaffold, focusing on its synthesis,
divergent functionalization strategies, and application in the development of targeted
therapeutics, specifically Acetyl-CoA Carboxylase (ACC1) and kinase inhibitors. It is designed
to serve as a self-validating protocol resource for drug discovery professionals.

Structural Fundamentals & Chemical Identity

The pyrrolo[3,2-b]pyridine core is characterized by a pyridine ring fused to a pyrrole ring with
the nitrogen atom at the 4-position (relative to the indole numbering system). The "5-chloro”
substituent provides a critical electrophilic handle adjacent to the pyridine nitrogen, activating
the position for nucleophilic aromatic substitution (
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) and transition-metal-catalyzed cross-coupling.

Property Specification
IUPAC Name 5-Chloro-1H-pyrrolo[3,2-b]pyridine
CAS Number 65156-94-7
C
Molecular Formula H
CIN
Molecular Weight 152.58 g/mol
Key Pharmacophore 4-Azaindole (Bioisostere of Indole/Purine)
pKa (Calculated) ~13.5 (Pyrrole NH), ~3.5 (Pyridine N)

Synthesis Protocol: The Leimgruber-Batcho
Route[2][3][4][5]

While various routes exist, the Leimgruber-Batcho indole synthesis remains the most robust

and scalable method for accessing the 5-chloro-1H-pyrrolo[3,2-b]pyridine core. This route
avoids the harsh acidic conditions of the Fischer synthesis, which are often incompatible with
electron-deficient pyridines.

Retrosynthetic Logic

The synthesis hinges on the cyclization of 2-methyl-3-nitro-6-chloropyridine. The C2-methyl
group is activated by the electron-withdrawing nitro group, allowing condensation with DMF-
DMA to form an enamine, which then undergoes reductive cyclization.

Step-by-Step Protocol
Step 1: Enamine Formation[1]

e Reagents: 2-methyl-3-nitro-6-chloropyridine (1.0 eq), N,N-Dimethylformamide dimethyl
acetal (DMF-DMA) (3.0 eq), DMF (Solvent).
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e Conditions: Heat to 110°C for 12—16 hours under N

¢ Mechanism: Vinylogous nucleophilic attack of the deprotonated methyl group onto the
electrophilic acetal.

e Checkpoint: Monitor by LC-MS for the disappearance of the starting material and formation
of the dark red enamine intermediate.

Step 2: Reductive Cyclization

o Reagents: Enamine intermediate, Iron powder (Fe) (5.0 eq), Acetic Acid (AcOH)
(Solvent/Proton source).

Conditions: Reflux (100°C) for 2—4 hours.

Workup: Filter through Celite to remove iron residues. Neutralize filtrate with NaHCO

. Extract with Ethyl Acetate.[2]

Purification: Flash column chromatography (Hexanes/EtOAc).

Yield: Typically 60—-75% over two steps.

DMF-DMA, 110°C Fe / AcOH, 100°C
2-methyl-3-nitro- (Condensation) > Enamine (Reductive Cyclization) > 5-Chloro-1H-pyrrolo
6-chloropyridine Intermediate [3,2-b]pyridine

Click to download full resolution via product page
Figure 1: Leimgruber-Batcho synthesis pathway for the 5-chloro-4-azaindole core.

Functionalization Toolkit: Divergent Reactivity

The 5-chloro-1H-pyrrolo[3,2-b]pyridine scaffold offers three distinct vectors for
diversification, enabling the rapid generation of Structure-Activity Relationship (SAR) libraries.
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Vector A: C5-Chlorine Displacement (The "Warhead"
Vector)

The chlorine atom at C5 is activated by the adjacent pyridine nitrogen, making it highly
susceptible to palladium-catalyzed cross-couplings.

e Suzuki-Miyaura Coupling:
o Catalyst: Pd(dppf)CI
or Pd
(dba)
IXPhos.

o Base: K

CcO
or Cs

CO

o Solvent: Dioxane/H
O (4:1).
o Application: Introduction of aryl/heteroaryl groups for kinase hinge binding.
e Buchwald-Hartwig Amination:
o Catalyst: Pd

(dba)
/ BrettPhos.

o Base: NaOtBu.[3]
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o Application: Introduction of solubilizing amine tails.

Vector B: N1-Nitrogen Alkylation (Solubility/PK Vector)

The pyrrole NH (pKa ~13) can be deprotonated and alkylated to tune lipophilicity and metabolic
stability.

» Reagents: NaH (Base), Alkyl Halide (R-X), DMF (0°C to RT).
» Note: N-alkylation usually precedes C3-functionalization to prevent side reactions.
Vector C: C3-Electrophilic Substitution (Specificity

Vector)

The C3 position is electron-rich and prone to electrophilic aromatic substitution (

).

e Halogenation: NIS or NBS in DMF (0°C) yields 3-iodo or 3-bromo derivatives, which serve as
intermediates for further coupling.

o Formylation: Vilsmeier-Haack reaction (POCI

/IDMF) introduces a formyl group, a precursor for reductive amination.

5-Chloro-1H-pyrrolo
[3,2-b]pyridine

N1-Alkylation C5-Coupling C3-Functionalization
(NaH, R-X) (Suzuki/Buchwald) (NIS, POCI3)
N-Alkyl Derivatives Biaryl/Amino Systems 3-Halo/Formyl Intermediates
(PK/Solubility) (Hinge Binders) (Specificity)
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Figure 2: Divergent functionalization map for the 5-chloro-4-azaindole scaffold.

Therapeutic Applications: Case Study in ACC1
Inhibition[8][9]

A primary application of this scaffold is in the inhibition of Acetyl-CoA Carboxylase (ACC1), a
key enzyme in fatty acid synthesis and a target for cancer and metabolic diseases.

Case Study: Discovery of Compound 1k

Researchers identified that the 1H-pyrrolo[3,2-b]pyridine-3-carboxamide motif effectively
mimics the ATP-binding interaction within the ACC1 active site.

o Lead Compound: 1-isopropyl-1H-pyrrolo[3,2-b]pyridine-3-carboxamide (Compound 1Kk).[4]

e Mechanism: The pyridine nitrogen (N4) and the amide NH act as a donor-acceptor pair,
forming hydrogen bonds with the hinge region of the kinase domain.

e Optimization Path:

o N1-Isopropylation: Improves cellular permeability and metabolic stability compared to the
methyl analog.

o C3-Carboxamide: Installed via C3-formylation followed by oxidation and amidation, or
direct aminocarbonylation.

o Cb5-Modification: The 5-chloro group can be retained or substituted to fine-tune electronic
properties.

Quantitative Data Summary:
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Compound R1 (N- R3 (C-
Target IC50 (nM) Outcome
ID Subst.) Subst.)
) ] Weak
la (Hit) H Carboxamide @ ACC1 >1000
potency

. Potent, poor
1c Methyl Carboxamide  ACC1 45 PK

] Potent, Good
1k (Lead) Isopropyl Carboxamide  ACC1 12

Bioavailability

Table 1. SAR progression for ACC1 inhibitors based on the pyrrolo[3,2-b]pyridine scaffold [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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